Cas no 18794-33-7 (3-(methylsulfanyl)pyridine)

• Product Name: 3-(methylsulfanyl)pyridine
• CAS No: 18794-33-7
• MF: C₆H₇NS
• MW: 125.191479921341
• CID: 203636
• PubChem ID: 140425
• Update Time: 2025-05-28

3-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(methylthio)-
• 3-(Methylthio)pyridine
• 3-METHYLSULFANYLPYRIDINE
• β-(Methylthio)pyridine
• 3-Methylthiopyridine
• Methyl(3-pyridyl) sulfide
• Pyridine, 3-(methylthio)- (6CI,8CI,9CI)
• 3-(methylsulfanyl)pyridine
• AKOS015891979
• CS-0195584
• E91332
• 18794-33-7
• 3-METHYLMERCAPTOPYRIDINE
• Pyridine, 3-(methylthio)-
• EN300-43371
• InChI=1/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H
• MFCD17014780
• SCHEMBL272037
• DTXSID40172119
• Q63391929
• FT-0691933
• 3-(Methylsulfanyl)pyridine #
• DA-17598
• pyridine, 3-methylthio-

• Inchi： 1S/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H3
• InChI Key： AULOGPOZBOCNSX-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 125.03001
• Monoisotopic Mass: 125.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.2A^2

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 110-120 ºC (30 Torr)
• Flash Point: 81.4±19.8 ºC,
• Refractive Index: 1.571
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers